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Compound of Interest

Compound Name: Ashimycin B

Cat. No.: B15563086

Abstract

Ashimycin B is an aminoglycoside antibiotic and a structural analogue of streptomycin. This
document provides a comprehensive technical overview of Ashimycin B, including its
physicochemical properties, proposed mechanism of action, and generalized experimental
protocols for its isolation, characterization, and analysis. This guide is intended for researchers,

scientists, and professionals involved in the discovery and development of novel antibiotic
agents.

Physicochemical Properties

Ashimycin B is a complex carbohydrate-based molecule. Its fundamental properties are
summarized in the table below.

Property Value Source
Molecular Formula C23H41N7014 --INVALID-LINK--
Molecular Weight 639.6 g/mol --INVALID-LINK--
] ) o Inferred from structural
Class Aminoglycoside Antibiotic o ]
similarity to streptomycin
Reported Source Streptomyces griseus --INVALID-LINK--
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Mechanism of Action

As a streptomycin analogue, Ashimycin B is presumed to exert its antibacterial effects by
inhibiting protein synthesis in susceptible bacteria. The proposed signaling pathway involves
the binding of the aminoglycoside to the bacterial 30S ribosomal subunit. This interaction can
lead to the misreading of mMRNA codons and ultimately disrupt the translation process, resulting

in the production of non-functional or truncated proteins, which is detrimental to the bacterial
cell.

Bacterial Cell

Binds to 30S Ribosomal Inhibits . . Leads to
Subunit ARSI ST Bacterial Cell Death

1. Fermentation of
Streptomyces griseus

2. Solvent Extraction
of Fermentation Broth

3. Column Chromatography
(e.g., lon Exchange)

4. Further Purification
(e.g., HPLC)

Isolated Ashimycin B

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15563086?utm_src=pdf-body
https://www.benchchem.com/product/b15563086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Ashimycin B: A Technical Overview for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563086#ashimycin-b-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15563086#ashimycin-b-molecular-formula-and-weight
https://www.benchchem.com/product/b15563086#ashimycin-b-molecular-formula-and-weight
https://www.benchchem.com/product/b15563086#ashimycin-b-molecular-formula-and-weight
https://www.benchchem.com/product/b15563086#ashimycin-b-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563086?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

